Cas no 1788559-24-9 (N-[2-(2-chlorophenyl)-2-methoxyethyl]furan-3-carboxamide)

• Product Name: N-[2-(2-chlorophenyl)-2-methoxyethyl]furan-3-carboxamide
• CAS No: 1788559-24-9
• MF: C₁₄H₁₄ClNO₃
• MW: 279.718863010406
• CID: 5367416
• Update Time: 2025-06-14

N-[2-(2-chlorophenyl)-2-methoxyethyl]furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-chlorophenyl)-2-methoxyethyl]furan-3-carboxamide

• Inchi： 1S/C14H14ClNO3/c1-18-13(11-4-2-3-5-12(11)15)8-16-14(17)10-6-7-19-9-10/h2-7,9,13H,8H2,1H3,(H,16,17)
• InChI Key： WZRNGVHOBSVHQY-UHFFFAOYSA-N
• SMILES： O1C=CC(C(NCC(C2=CC=CC=C2Cl)OC)=O)=C1

Additional information on N-[2-(2-chlorophenyl)-2-methoxyethyl]furan-3-carboxamide

Comprehensive Overview of N-[2-(2-chlorophenyl)-2-methoxyethyl]furan-3-carboxamide (CAS No. 1788559-24-9)

The compound N-[2-(2-chlorophenyl)-2-methoxyethyl]furan-3-carboxamide (CAS No. 1788559-24-9) is a specialized organic molecule that has garnered attention in pharmaceutical and agrochemical research due to its unique structural features. This furan-carboxamide derivative combines a 2-chlorophenyl moiety with a methoxyethyl side chain, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its potential as a bioactive intermediate, with studies exploring its applications in drug discovery and material science.

One of the key reasons for the growing interest in N-[2-(2-chlorophenyl)-2-methoxyethyl]furan-3-carboxamide is its structural similarity to known pharmacophores. The presence of both furan and carboxamide groups makes it a valuable candidate for medicinal chemistry applications. Recent literature suggests potential interactions with biological targets, though extensive clinical studies are still required. The compound's CAS No. 1788559-24-9 serves as a unique identifier in chemical databases, facilitating research collaboration and patent documentation.

From a synthetic chemistry perspective, the preparation of N-[2-(2-chlorophenyl)-2-methoxyethyl]furan-3-carboxamide involves multi-step organic reactions, typically starting from commercially available 2-chlorobenzaldehyde derivatives. The methoxyethyl side chain introduction requires careful protection-deprotection strategies, while the furan-3-carboxamide moiety is often incorporated through amide coupling reactions. These synthetic challenges have made the compound a subject of methodological studies in green chemistry and catalysis.

The physicochemical properties of CAS No. 1788559-24-9 contribute to its research utility. With moderate lipophilicity (predicted logP ~2.5) and molecular weight of 279.72 g/mol, the compound demonstrates favorable characteristics for drug-like molecules. Its chlorophenyl group enhances aromatic interactions, while the furan ring provides potential hydrogen bonding sites. These features are frequently discussed in computational chemistry forums and QSAR modeling communities.

Recent patent analyses reveal that derivatives of N-[2-(2-chlorophenyl)-2-methoxyethyl]furan-3-carboxamide are being explored for various applications. While specific therapeutic uses remain proprietary, the structural motif appears in claims related to enzyme modulation and receptor targeting. The scientific community continues to investigate its potential in addressing current challenges in precision medicine and personalized therapeutics.

In material science applications, the furan-carboxamide core of this compound offers interesting possibilities for functional materials development. Its aromatic systems and polar groups make it a candidate for molecular recognition systems or supramolecular chemistry constructs. Researchers are particularly interested in its potential for creating smart materials with responsive properties.

Quality control and analytical characterization of CAS No. 1788559-24-9 typically involve advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure purity and confirm structural integrity, which is crucial for research reproducibility. The compound's stability profile under various conditions (pH, temperature, light exposure) is an active area of investigation in pharmaceutical development circles.

From an industrial perspective, the scalable synthesis of N-[2-(2-chlorophenyl)-2-methoxyethyl]furan-3-carboxamide presents both challenges and opportunities. Process chemists are exploring continuous flow chemistry approaches to improve yield and reduce waste generation. These efforts align with current industry trends toward sustainable chemistry and green manufacturing practices.

The safety profile of CAS No. 1788559-24-9 is documented in available safety data sheets, with standard laboratory precautions recommended for handling. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this compound, as with all fine chemicals. Researchers are advised to consult updated regulatory guidelines for specific handling requirements.

Looking forward, the scientific community anticipates expanded applications for N-[2-(2-chlorophenyl)-2-methoxyethyl]furan-3-carboxamide derivatives. Its structural versatility makes it a promising candidate for fragment-based drug discovery and combinatorial chemistry libraries. As research progresses, we expect to see more publications elucidating its biological activities and material properties, potentially opening new avenues in biomolecular engineering and nanotechnology applications.